2-(3,4-dihydroisoquinolin-2(1H)-yl)-3-{(Z)-[3-(4-fluorobenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

Specification

• Molecular Formula: C29H23FN4O2S2
• Molecular Weight: 542.7 g/mol
• IUPAC Name: (5Z)-5-[[2-(3,4-dihydro-1H-isoquinolin-2-yl)-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-[(4-fluorophenyl)methyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C29H23FN4O2S2/c1-18-5-4-13-33-25(18)31-26(32-14-12-20-6-2-3-7-21(20)17-32)23(27(33)35)15-24-28(36)34(29(37)38-24)16-19-8-10-22(30)11-9-19/h2-11,13,15H,12,14,16-17H2,1H3/b24-15-
• Standard InChI Key: DHQVUICIIBXFPX-IWIPYMOSSA-N
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CC4=CC=C(C=C4)F)N5CCC6=CC=CC=C6C5
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CC4=CC=C(C=C4)F)N5CCC6=CC=CC=C6C5

Introduction

Structural Characteristics and Molecular Properties

Core Architecture and Functional Groups

The compound features a fused polycyclic system comprising pyrido[1,2-a]pyrimidin-4-one, 3,4-dihydroisoquinoline, and thiazolidinone moieties. The (Z)-configuration at the thiazolidinone methylidene linkage imposes steric constraints that influence molecular conformation. Critical substituents include:

• 4-Fluorobenzyl group: Enhances lipophilicity and potential blood-brain barrier permeability.

• 9-Methyl pyrido[1,2-a]pyrimidinone: Stabilizes the planar aromatic system via electron donation.

• Thioxo group: Participates in hydrogen bonding and metal coordination.

Molecular Descriptors

Property	Value
Molecular formula	C₂₉H₂₃FN₄O₂S₂
Molecular weight	542.7 g/mol
IUPAC name	(5Z)-5-[[2-(3,4-dihydro-1H-isoquinolin-2-yl)-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-[(4-fluorophenyl)methyl]-2-sulfanylidene-1,3-thiazolidin-4-one
Canonical SMILES	CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CC4=CC=C(C=C4)F)N5CCC6=CC=CC=C6C5
Purity	≥95% (HPLC)

Synthesis and Optimization

Multi-Step Synthetic Route

The synthesis involves sequential condensation and cyclization steps:

• Formation of pyrido[1,2-a]pyrimidinone core: Condensation of 9-methyl-2-aminopyridine with β-ketoester derivatives under acidic conditions.

• Introduction of dihydroisoquinoline: Nucleophilic substitution at position 2 using 3,4-dihydroisoquinoline.

• Thiazolidinone ring construction: Reaction with 3-(4-fluorobenzyl)-2-thioxothiazolidin-4-one in the presence of coupling agents (e.g., DCC).

Key challenges include maintaining stereochemical integrity at the (Z)-configured double bond and minimizing side reactions during thiazolidinone formation. Purification typically employs reverse-phase chromatography, yielding ≥95% purity.

Reaction Conditions

Step	Reagents/Conditions	Yield
1	Acetic acid, reflux, 12 h	68%
2	DMF, K₂CO₃, 80°C, 6 h	72%
3	DCC, CH₂Cl₂, rt, 24 h	58%

Physicochemical and Spectroscopic Profile

Solubility and Stability

• Solubility: Moderate in DMSO (32 mg/mL), low in aqueous buffers (<0.1 mg/mL at pH 7.4).

• Stability: Stable at -20°C for 6 months; degrades by 15% in PBS after 72 h (37°C).

Spectroscopic Data

• UV-Vis (MeOH): λₘₐₓ = 274 nm (π→π*), 345 nm (n→π*).

• ¹H NMR (500 MHz, DMSO-d₆): δ 8.21 (s, 1H, pyrimidinone H), 7.45–7.12 (m, 8H, aromatic), 4.76 (s, 2H, CH₂-F), 3.92 (t, J=6.5 Hz, 2H, dihydroisoquinoline CH₂).

Biological Activity and Mechanistic Insights

Cytotoxicity Profile

Cell Line	IC₅₀ (μM)
HEK293	>50
MCF-7	28.4
HepG2	34.7

The selectivity index (SI = IC₅₀(normal)/IC₅₀(cancer)) ranges from 1.7–2.1, suggesting moderate cancer cell specificity.

Comparative Analysis with Structural Analogs

Impact of Fluorobenzyl Substitution

Replacing 4-fluorobenzyl with unsubstituted benzyl (as in VC20206506) reduces antiviral activity by 40%, highlighting the fluorine’s role in enhancing target affinity.

Thioxo vs. Oxo Thiazolidinones

Thioxo derivatives exhibit 3-fold higher potency in kinase inhibition assays compared to oxo analogs, likely due to improved hydrogen bonding with catalytic lysine residues.